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Compound of Interest

Compound Name:
1-Bromo-2-

(bromomethyl)naphthalene

Cat. No.: B1265571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of 1-bromo-2-naphthol from 2-naphthol. The methods outlined below offer various approaches,

from traditional bromination to more selective and environmentally benign procedures.

Introduction
1-Bromo-2-naphthol is a crucial intermediate in the synthesis of various dyes and

pharmaceutical compounds. The selective introduction of a bromine atom at the C1 position of

the 2-naphthol ring is a key transformation. Direct bromination of 2-naphthol can lead to a

mixture of mono-, di-, and poly-substituted products, and often generates corrosive hydrogen

bromide (HBr) as a byproduct.[1] To overcome these challenges, several methods have been

developed to enhance the selectivity and safety of this reaction. This document details two

primary protocols: one employing a bromide salt with an oxidizing agent and another utilizing

N-bromosuccinimide (NBS) for a more controlled bromination.

Experimental Workflow Overview
The general workflow for the preparation of 1-bromo-2-naphthol involves the reaction of 2-

naphthol with a brominating agent, followed by product isolation and purification. The choice of

reagents and reaction conditions significantly impacts the yield and purity of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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